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Compound of Interest

Compound Name: JNJ-40255293

Cat. No.: B1673068 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

JNJ-40255293 is a potent and selective dual antagonist of the adenosine A2A and A1

receptors.[1] It has demonstrated efficacy in preclinical models of Parkinson's disease, making

it a valuable tool for research in neurodegenerative disorders.[2][3] Proper preparation of a

stock solution is the first critical step for obtaining reliable and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of JNJ-40255293 stock solutions.

Quantitative Data Summary
For ease of reference, the key physicochemical properties of JNJ-40255293 are summarized

in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1673068?utm_src=pdf-interest
https://www.benchchem.com/product/b1673068?utm_src=pdf-body
https://www.probechem.com/products_JNJ-40255293.html
https://pubmed.ncbi.nlm.nih.gov/25203719/
https://orca.cardiff.ac.uk/id/eprint/105857/
https://www.benchchem.com/product/b1673068?utm_src=pdf-body
https://www.benchchem.com/product/b1673068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 402.45 g/mol [1][4]

Chemical Formula C₂₃H₂₂N₄O₃ [1][4]

CAS Number 1147271-25-7 [1][4]

Appearance Solid powder [1][4]

Purity >98% (HPLC) [1]

Solubility
Soluble in DMSO (e.g., 10

mM)
[1][4]

Storage (Solid)
-20°C (long term), 4°C (short

term)
[1][4]

Storage (in Solvent)
-80°C (≤ 6 months), -20°C (≤ 6

months)
[1][5]

Experimental Protocols
Materials and Equipment

JNJ-40255293 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM JNJ-40255293 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of JNJ-40255293 in DMSO.

Adjust the calculations accordingly for a different desired concentration.

Step 1: Equilibrate JNJ-40255293 to Room Temperature

Before opening, allow the vial of JNJ-40255293 solid powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

could affect the stability of the compound.

Step 2: Weigh the JNJ-40255293 Powder

In a suitable weighing vessel, carefully weigh out the desired amount of JNJ-40255293 using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.02 mg of JNJ-40255293.

Calculation:

Molecular Weight (MW) = 402.45 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x MW x V = 0.01 mol/L x 402.45 g/mol x 0.001 L = 0.0040245 g = 4.02 mg

Step 3: Dissolve in DMSO

Transfer the weighed JNJ-40255293 powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1

mL of DMSO.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) or sonication can be used to aid dissolution if necessary.[5]

Visually inspect the solution to ensure there are no visible particles.

Step 4: Aliquot and Store
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile tubes.

[5]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[5] For shorter-term

storage (up to 1-6 months), -20°C is also acceptable.[1][5]

Visualizations
Adenosine Receptor Signaling Pathway and JNJ-
40255293 Mechanism of Action
JNJ-40255293 acts as an antagonist at both A2A and A1 adenosine receptors. In conditions

like Parkinson's disease, the A2A receptor is a key target. The diagram below illustrates the

simplified signaling cascade and the point of intervention for JNJ-40255293.
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Caption: Mechanism of JNJ-40255293 as an A2A receptor antagonist.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the logical flow of the experimental protocol for preparing the

JNJ-40255293 stock solution.

Start

Equilibrate JNJ-40255293
to Room Temperature

Weigh Compound

Dissolve in DMSO
(Vortex/Sonicate)

Visually Confirm
Complete Dissolution

No

Aliquot into
Single-Use Volumes

Yes

Store at -80°C or -20°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing JNJ-40255293 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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